Cas no 107412-71-5 (3'-Methylbiphenyl-2-carboxylic Acid)

• Product Name: 3'-Methylbiphenyl-2-carboxylic Acid
• CAS No: 107412-71-5
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD04039113
• CID: 133672
• PubChem ID: 4321321
• Update Time: 2025-06-08

3'-Methylbiphenyl-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3'-Methyl-[1,1'-biphenyl]-2-carboxylic acid
• [1,1'-Biphenyl]-2-carboxylicacid, 3'-methyl-
• 2-(3-Tolyl)benzoic acid
• 3'-METHYL[1,1'-BIPHENYL]-2-CARBOXYLIC ACID
• 2-Carboxy-3'-methylbiphenyl
• 3'-methyl-2-biphenylcarboxylic acid
• 3'-Methyl-biphenyl-2-carbonsaeure
• 3'-methyl-biphenyl-2-carboxylic acid
• AKOS BAR-0261
• RARECHEM AL BE 1353
• CHEMBRDG-BB 4400421
• 2-(3-Methylphenyl)benzoic acid
• 3'-methylbiphenyl-2-carboxylic acid
• 3'-methylbiphenyl-2-carboxylic acid(SALTDATA: FREE)
• 2-Carboxy-3'-methylbiphenyl, 2-(3-Methylphenyl)benzoic acid
• CS-0206259
• NCGC00341558-01
• 3-METHYL[1,1-BIPHENYL]-2-CARBOXYLICACID
• DTXSID80401899
• Z283821666
• 3/'-METHYL[1,1/'-BIPHENYL]-2-CARBOXYLIC ACID
• OISTUEPTMQFDTB-UHFFFAOYSA-N
• AB01171884-03
• AS-3155
• 3'-Methyl-[1,1'-biphenyl]-2-carboxylicacid
• SCHEMBL268963
• MFCD04039113
• 107412-71-5
• AKOS004114081
• FT-0751226
• BB 0222590
• EN300-29452
• DB-028147
• 3'-Methylbiphenyl-2-carboxylic Acid

• MDL： MFCD04039113
• Inchi： 1S/C14H12O2/c1-10-5-4-6-11(9-10)12-7-2-3-8-13(12)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： OISTUEPTMQFDTB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.36020

3'-Methylbiphenyl-2-carboxylic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Methylbiphenyl-2-carboxylic Acid

3'-Methylbiphenyl-2-carboxylic Acid (CAS No. 107412-71-5): An Overview of Its Structure, Properties, and Applications

3'-Methylbiphenyl-2-carboxylic Acid (CAS No. 107412-71-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique biphenyl structure and carboxylic acid functional group, exhibits a range of properties that make it valuable for various applications. In this comprehensive overview, we will delve into the chemical structure, physical and chemical properties, synthesis methods, and potential applications of 3'-Methylbiphenyl-2-carboxylic Acid.

Chemical Structure and Properties

3'-Methylbiphenyl-2-carboxylic Acid is a derivative of biphenyl, a compound consisting of two benzene rings connected by a single bond. The presence of a methyl group at the 3' position and a carboxylic acid group at the 2 position imparts unique characteristics to this molecule. The biphenyl core provides rigidity and planarity, which are crucial for its interactions in biological systems and materials science. The carboxylic acid group adds polarity and reactivity, making the compound suitable for various chemical reactions and functionalization processes.

The molecular formula of 3'-Methylbiphenyl-2-carboxylic Acid is C₁₄H₁₂O₂, with a molecular weight of approximately 212.24 g/mol. It is a white crystalline solid at room temperature and is soluble in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits weak acidity due to the carboxylic acid group, with a pKa value around 4.5.

Synthesis Methods

The synthesis of 3'-Methylbiphenyl-2-carboxylic Acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the coupling of 3-methylphenylboronic acid with 2-bromobenzoic acid using palladium-catalyzed Suzuki coupling reactions. This method provides high yields and good regioselectivity, making it suitable for large-scale production.

An alternative approach involves the Friedel-Crafts acylation of 3-methylbiphenyl with acetyl chloride followed by hydrolysis to form the carboxylic acid. This method is more straightforward but may require more rigorous reaction conditions to achieve high yields.

Spectral Data and Characterization

The structural integrity and purity of 3'-Methylbiphenyl-2-carboxylic Acid can be confirmed using various spectroscopic techniques. The infrared (IR) spectrum shows characteristic peaks at around 1700 cm^-1 corresponding to the C=O stretch of the carboxylic acid group. The nuclear magnetic resonance (NMR) spectrum provides detailed information about the molecular structure, with distinct signals for the aromatic protons and the methyl group.

Mass spectrometry (MS) is another valuable tool for characterizing this compound. The molecular ion peak at m/z 213 confirms the molecular weight, while fragment ions provide insights into the fragmentation patterns and structural features.

Biological Activity and Applications

3'-Methylbiphenyl-2-carboxylic Acid has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have shown that this compound exhibits moderate anti-inflammatory properties, making it a promising lead for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3'-Methylbiphenyl-2-carboxylic Acid has been explored for its potential as an anticancer agent. Research has demonstrated that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival.

The unique biphenyl structure also makes 3'-Methylbiphenyl-2-carboxylic Acid an attractive candidate for use in materials science applications. Its rigidity and planarity contribute to its suitability as a building block for constructing supramolecular assemblies and functional materials with tailored properties.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 3'-Methylbiphenyl-2-carboxylic Acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks.

In conclusion, 3'-Methylbiphenyl-2-carboxylic Acid (CAS No. 107412-71-5) is a multifaceted organic compound with a wide range of potential applications in chemistry, pharmaceuticals, and materials science. Its unique chemical structure and properties make it an intriguing subject for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, this compound is poised to play an increasingly important role in various scientific fields.